Cas no 27006-86-6 (N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine)
27006-86-6 structure
Product Name:N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine
CAS No:27006-86-6
MF:C6H8ClN3O
MW:173.600219726563
CID:3056673
PubChem ID:9579777
Update Time:2025-04-21
N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]hydroxylamine
- starbld0044508
- 590410-59-6
- (NE)-N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methylidene]hydroxylamine
- EN300-129739
- 5-chloro-1,3-dimethyl-1h-pyrazole-4-carbaldehyde oxime
- MFCD00121970
- 27006-86-6
- CS-0232966
- (E)-5-Chloro-1,3-dimethyl-1H-pyrazole-4-carbaldehyde oxime
- AKOS024282213
- 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxaldehyde oxime
- SCHEMBL5813709
- N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine
-
- Inchi: 1S/C6H8ClN3O/c1-4-5(3-8-11)6(7)10(2)9-4/h3,11H,1-2H3/b8-3+
- InChI Key: SQVKQHOYAXLRET-FPYGCLRLSA-N
- SMILES: ClC1=C(/C=N/O)C(C)=NN1C
Computed Properties
- Exact Mass: 173.0355896Da
- Monoisotopic Mass: 173.0355896Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 289.1±40.0 °C at 760 mmHg
- Flash Point: 128.6±27.3 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A620250-25mg |
N-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]hydroxylamine |
27006-86-6 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A620250-50mg |
N-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]hydroxylamine |
27006-86-6 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A620250-250mg |
N-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]hydroxylamine |
27006-86-6 | 250mg |
$ 275.00 | 2022-06-07 |
N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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